Cas no 19500-94-8 (9,10-Anthracenedione,2-acetyl-1,4-diamino-)

• Product Name: 9,10-Anthracenedione,2-acetyl-1,4-diamino-
• CAS No: 19500-94-8
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 178635
• PubChem ID: 88094
• Update Time: 2025-04-19

9,10-Anthracenedione,2-acetyl-1,4-diamino- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2-acetyl-1,4-diamino-
• 2-acetyl-1,4-diaminoanthracene-9,10-dione
• 2-acetyl-1,4-diaminoanthraquinone
• 2-acetyl-1,4-diamino-10-anthracenedione
• Einecs 243-113-2
• 2-Acetyl-1,4-diamino-9,10-anthracenedione
• SCHEMBL9348887
• W-110498
• Q2MG5W5UHB
• DTXSID3066502
• NS00026359
• 19500-94-8
• Anthraquinone, 2-acetyl-1,4-diamino-
• 9,10-Anthracenedione, 2-acetyl-1,4-diamino-

• Inchi： 1S/C16H12N2O3/c1-7(19)10-6-11(17)12-13(14(10)18)16(21)9-5-3-2-4-8(9)15(12)20/h2-6H,17-18H2,1H3
• InChI Key： GUUWHMTVVVFXIF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=C(C=C(C(C)=O)C(=C21)N)N)=O

Computed Properties

• Exact Mass: 280.08486
• Monoisotopic Mass: 280.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 2.3

Experimental Properties

• Density: 1.436
• Boiling Point: 605°Cat760mmHg
• Flash Point: 319.7°C
• Refractive Index: 1.721
• PSA: 103.25